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Compound of Interest

Compound Name: Isoamyl salicylate

Cat. No.: B1672214

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of isoamyl salicylate in
fragrance formulation studies. This document includes its chemical and physical properties,
olfactory profile, and detailed experimental protocols for its evaluation in various applications.
The information is intended to guide researchers and professionals in the effective use of this
versatile fragrance ingredient.

Introduction to Isoamyl Salicylate

Isoamyl salicylate is an ester widely used in the fragrance industry for its unique and versatile
scent profile.[1] Chemically known as 3-methylbutyl 2-hydroxybenzoate, it is a colorless to pale
yellow liquid.[1][2] It is valued for its ability to impart a soft, sweet, and floral character to
fragrance compositions, often with herbaceous and balsamic undertones.[2][3] Its stability and
blending capabilities make it a staple in a wide range of scented products, from fine fragrances
to personal care and household items.[1]

Physicochemical Properties and Olfactory Profile

A clear understanding of the physicochemical properties and olfactory characteristics of
isoamyl salicylate is fundamental for its effective application in fragrance formulations.

Table 1. Physicochemical Properties of Isoamyl Salicylate
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Property Value Reference

CAS Number 87-20-7 [1112]

Molecular Formula C12H1603 [1][2]

Molecular Weight 208.25 g/mol [1]
Clear, colorless to pale yellow

Appearance . [1][2]
liquid

Boiling Point 277-278 °C [4]

_ >93.3 °C (> 200.0 °F) Closed

Flash Point [5]

Cup
N Insoluble in water; soluble in

Solubility ] [6]
alcohol and oils

Purity Sum of isomers > 99% [2]

Table 2: Olfactory Profile of Isoamyl Salicylate
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Olfactory Attribute Description Reference

Floral, Sweet, Herbaceous,
Odor Type ] [2][3]
Balsamic

Sweet, herbaceous floral
character with clover-like

Odor Description facets and subtle honey [2][3]
undertones. Often described

as orchid-like.

Moderate (4/10) when
Odor Strength evaluated neat, restrained [3]
impact in blends (3/10).

o Lasts > 124 hours on a
Substantivity smelling strip [3]

1-5% in fine fragrances;
average use of 2.4% in a

Typical Use Level perfume compound. Can be [3]
used up to 10% of the total

fragrance concentrate.

Essential in orchid, clover, and
o honeysuckle accords; modifies
Common Applications ) ) ) [2][3]
jasmine and tropical florals.

Used in fougere compositions.

Experimental Protocols

The following section details experimental protocols relevant to the study of isoamyl salicylate
in fragrance formulations.

Stability Testing of Isoamyl Salicylate in a Cosmetic
Base

Objective: To evaluate the chemical stability of isoamyl salicylate in a representative cosmetic
formulation under accelerated and real-time conditions.
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Methodology:
e Preparation of Test Samples:

o Prepare a base cosmetic formulation (e.g., a simple oil-in-water cream or a hydroalcoholic
solution).

o Incorporate isoamyl salicylate at a predetermined concentration (e.g., 2% w/w) into the
base formulation.

o Package the samples in appropriate containers (e.g., glass jars with airtight seals).
o Storage Conditions:

o Accelerated Stability: Store samples in a stability chamber at elevated temperatures (e.g.,
40°C + 2°C) and controlled humidity.

o Real-Time Stability: Store samples under controlled room temperature (e.g., 25°C £ 2°C)
and humidity.

o Photostability: Expose samples to controlled UV light to assess the impact of light
exposure.

o Freeze-Thaw Cycling: Subject samples to repeated cycles of freezing and thawing (e.g.,
-10°C for 24 hours followed by 25°C for 24 hours) for a specified number of cycles.

e Analysis:

o At specified time points (e.g., 0, 1, 3, and 6 months for accelerated testing; 0, 3, 6, 12, and
24 months for real-time testing), withdraw samples for analysis.

o Visual Assessment: Evaluate changes in color, clarity, and phase separation.

o Olfactory Assessment: A trained sensory panel evaluates any changes in the odor profile
of the formulation.

o Quantitative Analysis (GC-MS):
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» Extract the fragrance from the cosmetic base using a suitable solvent (e.g., methanol or
hexane).

» Analyze the extract using Gas Chromatography-Mass Spectrometry (GC-MS) to
guantify the concentration of isoamyl salicylate.

= Compare the concentration at each time point to the initial concentration to determine
the percentage of degradation.

Data Presentation: The quantitative data should be summarized in a table showing the
percentage of isoamyl salicylate remaining at each time point under the different storage
conditions.

Table 3: Hypothetical Stability Data for Isoamyl Salicylate (2%) in a Cosmetic Cream

Isoamyl Salicylate

Storage Condition Time Point o
Remaining (%)

40°C 1 Month 98.5

3 Months 95.2

6 Months 91.8

25°C 6 Months 99.1

12 Months 98.0

24 Months 96.5

UV Exposure (12h) 12 Hours 97.3
Freeze-Thaw 3 Cycles 99.5

Sensory Evaluation of Isoamyl Salicylate in a Fragrance
Accord

Objective: To characterize the sensory impact of isoamyl salicylate within a classic fragrance
accord (e.g., Fougére).
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Methodology:
e Formulation of Test Accords:
o Create a base Fougere accord without isoamyl salicylate.

o Create variations of the Fougeére accord with increasing concentrations of isoamyl
salicylate (e.g., 1%, 3%, and 5%).

e Sensory Panel:
o Recruit and train a panel of sensory assessors (typically 8-12 individuals).
o Familiarize the panelists with the odor attributes to be evaluated.

» Evaluation Procedure:

o Present the accords to the panelists on smelling strips in a controlled environment (odor-
free, well-ventilated room).

o Ask panelists to rate the intensity of key odor descriptors (e.g., sweet, floral, herbaceous,
green, powdery) on a labeled magnitude scale (e.g., 0-10).

o Ask panelists to provide an overall assessment of the fragrance's pleasantness and
character.

Data Presentation: The mean intensity ratings for each odor descriptor at each concentration of
isoamyl salicylate should be presented in a table.

Table 4: Hypothetical Sensory Panel Ratings of a Fougére Accord with Isoamyl Salicylate
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Isoamyl
. Sweetness (0- Herbaceousne Greenness (0-
Salicylate Floralcy (0-10)
10) ss (0-10) 10)
Conc.
0% 2.1 15 6.8 7.2
1% 35 3.2 6.5 6.9
3% 4.8 51 6.1 6.5
5% 6.2 6.8 5.7 6.0
Visualizations

The following diagrams illustrate key concepts and workflows related to the application of

isoamyl salicylate in fragrance formulation studies.

Odorant
(e.g., Isoamy Salicylate)

Offactory Receptor
(GPCR)

Olfactory Sensory Neuron

Adenylyl Cyclase

Click to download full resolution via product page

Caption: Olfactory Signal Transduction Pathway.
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Caption: Fragrance Stability Testing Workflow.

Conclusion

Isoamyl salicylate is a valuable and versatile ingredient in the perfumer's palette. Its
characteristic sweet, floral, and herbaceous aroma, combined with good stability, makes it
suitable for a wide array of fragrance applications. The protocols outlined in these notes
provide a framework for the systematic evaluation of isoamyl salicylate in fragrance
formulations, enabling researchers and developers to optimize its use and ensure product
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quality and performance. Further research into its behavior in different cosmetic bases and its
interaction with other fragrance materials will continue to expand its application in the industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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